Cas no 663625-66-9 (Benzoic acid, 3-amino-4-[2-(2-aminophenoxy)ethoxy]-)

• Product Name: Benzoic acid, 3-amino-4-[2-(2-aminophenoxy)ethoxy]-
• CAS No: 663625-66-9
• MF: C₁₅H₁₆N₂O₄
• MW: 288.298543930054
• CID: 396410
• PubChem ID: 71375073
• Update Time: 2025-04-19

Benzoic acid, 3-amino-4-[2-(2-aminophenoxy)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-amino-4-[2-(2-aminophenoxy)ethoxy]-
• 3-amino-4-[2-(2-aminophenoxy)ethoxy]benzoic acid
• 663625-66-9
• DTXSID40797826

• Inchi： 1S/C15H16N2O4/c16-11-3-1-2-4-13(11)20-7-8-21-14-6-5-10(15(18)19)9-12(14)17/h1-6,9H,7-8,16-17H2,(H,18,19)
• InChI Key： BKTJGMLEZJVSIH-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1N)CCOC1C=CC=CC=1N

Computed Properties

• Exact Mass: 288.11108
• Monoisotopic Mass: 288.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 107.8